N-(4-Aminobutyl)isoquinoline-5-sulfonamide

• CAS No.: 84468-16-6
• Molecular Formula: C13H17N3O2S
• Molecular Weight: 279.36 g/mol
• IUPAC Name: N-(4-aminobutyl)isoquinoline-5-sulfonamide
• InChI: InChI=1S/C13H17N3O2S/c14-7-1-2-8-16-19(17,18)13-5-3-4-11-10-15-9-6-12(11)13/h3-6,9-10,16H,1-2,7-8,14H2
• InChI Key: FHRRATMJUOJBHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN=C2)C(=C1)S(=O)(=O)NCCCCN

Description

N-(4-Aminobutyl)isoquinoline-5-sulfonamide is a useful research compound. Its molecular formula is C13H17N3O2S and its molecular weight is 279.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

According to the method of Reference Example 2, a reaction was performed by using isoquinoline-5-sulfonyl chloride hydrochloride (18.8 g) and 1,4-butylenediamine (25 g) to obtain the title compound (12.3 g).

Synthesis routes and methods II

Procedure details

In 200 ml of chloroform was dissolved 8.8 g of 1,4-diaminobutane, and to the solution was added dropwise 100 ml of a chloroform solution containing 4.55 g of 5-isoquinolinesulfonyl chloride under cooling with ice. After the dropwise addition of the chloroform solution, the mixed solution was stirred at a temperature of 20° C. to 25° C. for two hours, and then the reaction solution ws extracted with a 10% aqueous hydrochloric acid solution. The pH of the aqueous layer was adjusted to 10 with a 10% aqueous sodium hydroxide solution, and the aqueous layer was extracted with chloroform. The chloroform layer extracted was washed with water and dried with anhydrous potassium carbonate. Then the chloroform was distilled from the chloroform layer, and the residue obtained was subjected to a column chromatography [silica gel: 200 g; developing solvent: 2% methanol/chloroform (volume ratio)] to give 3.46 g of N-(4-aminobutyl)-5-isoquinolinesulfonamide, i.e., Compound (3) as an oily substance in a yield of 62%.